Cas no 1803892-61-6 (4-(Difluoromethoxy)-3-methylphenylpropanal)

• Product Name: 4-(Difluoromethoxy)-3-methylphenylpropanal
• CAS No: 1803892-61-6
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 5001526
• Update Time: 2025-06-08

4-(Difluoromethoxy)-3-methylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-3-methylphenylpropanal

• Inchi： 1S/C11H12F2O2/c1-7-5-9(8(2)6-14)3-4-10(7)15-11(12)13/h3-6,8,11H,1-2H3
• InChI Key： VNXIXPBFUDDDTG-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C)C(C=O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on 4-(Difluoromethoxy)-3-methylphenylpropanal

4-(Difluoromethoxy)-3-methylphenylpropanal: A Comprehensive Overview

4-(Difluoromethoxy)-3-methylphenylpropanal (CAS No. 1803892-61-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound, characterized by its difluoromethoxy and methyl substituents, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular structure of 4-(Difluoromethoxy)-3-methylphenylpropanal is composed of a benzene ring with a difluoromethoxy group at the para position and a methyl group at the meta position. The aldehyde functional group at the end of the propyl chain adds to its reactivity and potential for further chemical modifications. This combination of functional groups imparts unique physical and chemical properties to the compound, making it an intriguing subject for both academic research and industrial applications.

In recent years, the study of fluorinated compounds has gained considerable momentum due to their enhanced biological activity, metabolic stability, and improved pharmacokinetic profiles. The presence of the difluoromethoxy group in 4-(Difluoromethoxy)-3-methylphenylpropanal is particularly noteworthy in this context. Fluorine atoms are known to influence the electronic properties of molecules, often leading to increased lipophilicity and altered binding affinities to biological targets.

Research into the biological activity of 4-(Difluoromethoxy)-3-methylphenylpropanal has revealed its potential as a lead compound for drug development. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 4-(Difluoromethoxy)-3-methylphenylpropanal effectively inhibits the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory properties, 4-(Difluoromethoxy)-3-methylphenylpropanal has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is still under investigation, but preliminary findings suggest that it may involve the modulation of key signaling pathways involved in cell survival and proliferation.

The synthetic route to 4-(Difluoromethoxy)-3-methylphenylpropanal has been well-documented in the literature. One common approach involves the reaction of 4-difluoromethoxy-3-methylbenzaldehyde with an appropriate alkylating agent followed by reduction to form the aldehyde. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. The ability to synthesize this compound efficiently is crucial for its further evaluation in preclinical and clinical settings.

The physicochemical properties of 4-(Difluoromethoxy)-3-methylphenylpropanal, such as its solubility, stability, and reactivity, are important considerations for its use in various applications. For example, its solubility in organic solvents makes it suitable for use in organic synthesis reactions, while its stability under different conditions ensures that it can be stored and transported without significant degradation.

In conclusion, 4-(Difluoromethoxy)-3-methylphenylpropanal (CAS No. 1803892-61-6) is a multifaceted compound with a wide range of potential applications in both academic research and industrial settings. Its unique combination of functional groups and promising biological activities make it an exciting candidate for further exploration in drug discovery and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic agents.